88-27-7

2,6-di-tert-Butyl-4-(dimethylaminomethyl)phenol

In Stock

• CAS RN:
• 88-27-7

• Formula:
• C17H29NO

• InChI:
• InChI=1S/C17H29NO/c1-16(2,3)13-9-12(11-18(7)8)10-14(15(13)19)17(4,5)6/h9-10,19H,11H2,1-8H3

• InChIKey:
• VMZVBRIIHDRYGK-UHFFFAOYSA-N

• 2,6-Di-tert-butyl-4-(dimethylaminomethyl)phenol is a hindered phenolic compound that is used as an antioxidant to stabilize the lubricant oils.
  
  

3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898788-27-7

• Formula:
• C16H12ClF3O

• InChI:
• InChI=1S/C16H12ClF3O/c17-14-7-4-11(5-8-14)6-9-15(21)12-2-1-3-13(10-12)16(18,19)20/h1-5,7-8,10H,6,9H2

• InChIKey:
• OPFPOMNAPGTRMD-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H12ClF3O and its molecular weight is 312.71 g/mol. The purity is usually 95%.

4-Chloro-2-(difluoromethoxy)phenol

In Stock

• CAS RN:
• 869088-27-7

• Formula:
• C7H5ClF2O2

• InChI:
• InChI=1S/C7H5ClF2O2/c8-4-1-2-5(11)6(3-4)12-7(9)10/h1-3,7,11H

• InChIKey:
• XXXULNQDTMIWJP-UHFFFAOYSA-N

• 4-Chloro-2-(difluoromethoxy)phenol is a useful research compound. Its molecular formula is C7H5ClF2O2 and its molecular weight is 194.56 g/mol. The purity is usually 95%.

1-tert-butyl-5-methyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 880488-27-7

• Formula:
• C8H15N3

• InChI:
• InChI=1S/C8H15N3/c1-6-5-7(9)10-11(6)8(2,3)4/h5H,1-4H3,(H2,9,10)

• InChIKey:
• LBQKIARPNRNHHQ-UHFFFAOYSA-N

• 1-tert-butyl-5-methyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C8H15N3 and its molecular weight is 153.22 g/mol. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-27-7

• Formula:
• C18H16F2N4O3S2

• InChI:
• InChI=1S/C18H16F2N4O3S2/c19-12-9-14(20)16-15(10-12)28-18(21-16)23-22-17(25)11-3-5-13(6-4-11)29(26,27)24-7-1-2-8-24/h3-6,9-10H,1-2,7-8H2,(H,21,23)(H,22,25)

• InChIKey:
• VIEMDZIQKNEHMG-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-4-(pyrrolidine-1-sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C18H16F2N4O3S2 and its molecular weight is 438.5 g/mol. The purity is usually 95%.

187-1, N-WASP inhibitor

In Stock

• CAS RN:
• 380488-27-7

• Formula:
• C96H122N18O16

• InChI:
• InChI=1S/C96H122N18O16/c97-49-21-19-39-67-83(117)107-73(57-63-31-11-3-12-32-63)93(127)113-53-25-43-79(113)91(125)105-71(55-61-27-7-1-8-28-61)87(121)109-75(59-65-35-15-5-16-36-65)95(129)111-51-23-41-77(111)89(123)103-69(45-47-81(99)115)85(119)102-68(40-20-22-50-98)84(118)108-74(58-64-33-13-4-14-34-64)94(128)114-54-26-44-80(114)92(126)106-72(56-62-29-9-2-10-30-62)88(122)110-76(60-66-37-17-6-18-38-66)96(130)112-52-24-42-78(112)90(124)104-70(86(120)101-67)46-48-82(100)116/h1-18,27-38,67-80H,19-26,39-60,97-98H2,(H2,99,115)(H2,100,116)(H,101,120)(H,102,119)(H,103,123)(H,104,124)(H,105,125)(H,106,126)(H,107,117)(H,108,118)(H,109,121)(H,110,122)/t67-,68-,69-,70-,71+,72+,73+,74+,75-,76-,77+,78+,79+,80+/m0/s1

• InChIKey:
• PHTIQAVQWWOKNF-RNEDXEELSA-N

• Acts as inhibitor of neural Wiskott-Aldrich syndrome protein (N-WASP) by stabilizing the autoinhibited state of the protein. It inhibits actin assembly stimulated by phosphatidylinositol 4,5-bisphosphate (pip2), but does not directly inhibit actin

2-(Piperidin-2-ylmethoxy)isonicotinonitrile hydrochloride

Usually In Stock

• CAS RN:
• 1289388-27-7

• Formula:
• C12H16ClN3O

• InChI:
• InChI=1S/C12H15N3O.ClH/c13-8-10-4-6-15-12(7-10)16-9-11-3-1-2-5-14-11;/h4,6-7,11,14H,1-3,5,9H2;1H

• InChIKey:
• VXRSMDNWMFUEBC-UHFFFAOYSA-N

• 2-(Piperidin-2-ylmethoxy)isonicotinonitrile hydrochloride is a useful research compound. Its molecular formula is C12H16ClN3O and its molecular weight is 253.73 g/mol. The purity is usually 95%.

1-Benzyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole

In Stock

• CAS RN:
• 1807988-27-7

• Formula:
• C21H22N2

• InChI:
• InChI=1S/C21H22N2/c1-15-12-21(2,3)22-18-10-7-11-19-20(18)17(15)14-23(19)13-16-8-5-4-6-9-16/h4-12,14,22H,13H2,1-3H3

• InChIKey:
• UOUVEOWLOSTJRN-UHFFFAOYSA-N

• 1-Benzyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole is a useful research compound. Its molecular formula is C21H22N2 and its molecular weight is 302.421. The purity is usually 95%.

(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)(4-fluorophenyl)methanone

In Stock

• CAS RN:
• 1823188-27-7

• Formula:
• C13H6ClF4NO

• InChI:
• InChI=1S/C13H6ClF4NO/c14-10-5-8(13(16,17)18)6-19-11(10)12(20)7-1-3-9(15)4-2-7/h1-6H

• InChIKey:
• HVHBSEZENNVDFQ-UHFFFAOYSA-N

• (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)(4-fluorophenyl)methanone is a useful research compound. Its molecular formula is C13H6ClF4NO and its molecular weight is 303.64 g/mol. The purity is usually 95%.

[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379988-27-7

• Formula:
• C16H19BrN4O3

• InChI:
• InChI=1S/C16H19BrN4O3/c1-10-14(11(2)24-20-10)15(22)21-5-3-4-12(8-21)9-23-16-18-6-13(17)7-19-16/h6-7,12H,3-5,8-9H2,1-2H3

• InChIKey:
• YBWQAINLROQXNC-UHFFFAOYSA-N

• [3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-(3,5-dimethyl-1,2-oxazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H19BrN4O3 and its molecular weight is 395.257. The purity is usually 95%.

Spathulatol

In Stock

• CAS RN:
• 1373888-27-7

• Formula:
• C30H34O9

• InChI:
• InChI=1S/C30H34O9/c1-36-23-9-15(4-6-21(23)34)26-19(13-32)18(12-31)8-17-11-25(38-3)30-28(27(17)26)20(14-33)29(39-30)16-5-7-22(35)24(10-16)37-2/h4-7,9-11,18-20,26,29,31-35H,8,12-14H2,1-3H3/t18-,19-,20+,26+,29+/m0/s1

• InChIKey:
• BEMKEMOWLZXDHN-QBBKHEGPSA-N

• Spathulatol is a useful research compound. Its molecular formula is C30H34O9 and its molecular weight is 538.593. The purity is usually 95%.